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Compound of Interest

Compound Name: Vilazodone Hydrochloride

Cat. No.: B000280 Get Quote

Introduction

Vilazodone Hydrochloride is an antidepressant agent used for the treatment of major

depressive disorder.[1] Accurate and reliable analytical methods are crucial for the quality

control of its pharmaceutical dosage forms. This document provides detailed application notes

and protocols for the quantification of Vilazodone Hydrochloride in bulk and tablet dosage

forms using UV-Visible spectrophotometry. These methods are simple, cost-effective, rapid,

and suitable for routine analysis.[1][2]

Principle of the Method

The methods are based on the measurement of the ultraviolet (UV) absorption of Vilazodone
Hydrochloride in a suitable solvent. The wavelength of maximum absorbance (λmax) is

determined, and a calibration curve is prepared by measuring the absorbance of a series of

standard solutions of known concentrations. The concentration of Vilazodone Hydrochloride
in the sample solution, prepared from the dosage form, is then determined by measuring its

absorbance and interpolating the concentration from the calibration curve, in accordance with

Beer-Lambert's law.
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The following tables summarize the quantitative data from various developed and validated

spectrophotometric methods for the quantification of Vilazodone Hydrochloride.

Table 1: Method Parameters

Parameter Method 1 Method 2 Method 3 Method 4 Method 5

Solvent
Distilled

Water[1]

30%

Ethanol[1]

Methanol[2]

[3]

Methanol[4]

[5]
Methanol[6]

λmax (nm) 240[1] 240[1] 285[3] 241[2][4][5] 230[6]

Linearity

Range

(µg/mL)

2-10[1] 2-10[1] 5-60[3] 1-6[4][7] 1-3[6]

Correlation

Coefficient

(r²)

0.9993[1] 0.9993[1] > 0.999[3] 0.999[4][7] 0.999[6]

Table 2: Validation Parameters
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Parameter Method 1 Method 2 Method 3 Method 4 Method 5

Accuracy (%

Recovery)

99.49 -

100.49[1]

99.49 -

100.49[1]
> 100[3]

98.32 -

99.53[4][7]
99.78[6]

Precision

(%RSD)

- Intraday 1.47[1] 1.47[1] < 2 < 2 < 2

- Interday 1.69[1] 1.69[1] < 2 < 2 < 2

Limit of

Detection

(LOD)

(µg/mL)

0.372[1] 0.372[1] Not Reported Not Reported 0.1601[6]

Limit of

Quantification

(LOQ)

(µg/mL)

1.126[1] 1.126[1] Not Reported Not Reported 0.1146[6]

Experimental Protocols
The following are detailed methodologies for the key experiments involved in the

spectrophotometric quantification of Vilazodone Hydrochloride.

Materials and Reagents

Vilazodone Hydrochloride reference standard

Vilazodone Hydrochloride tablets (e.g., 20 mg or 40 mg)[1]

Methanol (AR grade)[2][3]

Ethanol (AR grade)[1]

Distilled water[1]

Volumetric flasks
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Pipettes

Whatman filter paper No. 41[1]

UV-Visible Spectrophotometer (e.g., Shimadzu 1800)[1][3]

Protocol 1: Preparation of Standard Stock Solution

Accurately weigh 10 mg of Vilazodone Hydrochloride reference standard.[1]

Transfer the weighed standard into a 10 mL volumetric flask.[1]

Dissolve the standard in a suitable solvent (e.g., 7 mL of 30% Ethanol or Methanol).[1]

Use sonication to ensure complete dissolution.[1]

Make up the volume to the mark with the same solvent to obtain a stock solution of 1000

µg/mL.[1]

From this stock solution, prepare a working standard solution of 100 µg/mL by appropriate

dilution.[3]

Protocol 2: Preparation of Calibration Curve

From the working standard solution (100 µg/mL), pipette out aliquots into a series of 10 mL

volumetric flasks.

Dilute with the chosen solvent to obtain final concentrations within the desired linearity range

(e.g., 2, 4, 6, 8, 10 µg/mL).[1][2]

Measure the absorbance of each solution at the predetermined λmax against a solvent

blank.[1][2]

Plot a graph of absorbance versus concentration to obtain the calibration curve.

Protocol 3: Preparation of Sample Solution from Tablet Dosage Form

Weigh and finely powder 20 tablets.[1]
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Accurately weigh a quantity of the tablet powder equivalent to 10 mg of Vilazodone
Hydrochloride.[1]

Transfer the powder into a 10 mL volumetric flask.[1]

Add about 7 mL of the chosen solvent (e.g., 30% Ethanol) and sonicate for a sufficient time

to dissolve the drug.[1]

Make up the volume to the mark with the solvent.[1]

Filter the solution through Whatman filter paper No. 41.[1]

Further dilute the filtrate with the solvent to obtain a final concentration within the linearity

range of the method (e.g., 8 µg/mL).[1]

Protocol 4: Quantification of Vilazodone Hydrochloride in the Sample

Measure the absorbance of the final sample solution at the λmax against the solvent blank.

Determine the concentration of Vilazodone Hydrochloride in the sample solution by

interpolating from the calibration curve or using the regression equation.

Calculate the amount of Vilazodone Hydrochloride per tablet and the percentage label

claim.
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Caption: Experimental workflow for spectrophotometric quantification.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b000280?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b000280?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Method Development

Method Validation (ICH Guidelines)

Application

Selection of Solvent Determination of λmax

Linearity & Range

Accuracy
(% Recovery)

Precision
(Repeatability, Intraday, Interday)

LOD & LOQ

Specificity

Routine Quality Control
of Dosage Forms

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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